Ethyl 4-(6-bromo-4-oxothiochromen-3-yl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-(6-bromo-4-oxothiochromen-3-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C16H17BrN2O3S/c1-2-22-16(21)19-7-5-18(6-8-19)13-10-23-14-4-3-11(17)9-12(14)15(13)20/h3-4,9-10H,2,5-8H2,1H3
• InChI Key: GGGNUFCZNJIPSV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2=CSC3=C(C2=O)C=C(C=C3)Br
• Molecular Formula: C16H17BrN2O3S
• Molecular Weight: 397.3 g/mol

Description

Ethyl 4-(6-bromo-4-oxothiochromen-3-yl)piperazine-1-carboxylate, also known as BOETP, is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to the class of thiochromene derivatives, which have been found to have various biological activities.

Scientific Research Applications

Chemistry and Synthesis

Studies have demonstrated the versatility of Ethyl 4-(6-bromo-4-oxothiochromen-3-yl)piperazine-1-carboxylate and related compounds in organic synthesis. For instance, the reaction of Ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates with secondary amines yields N,N′-disubstituted piperazine derivatives, showcasing the compound's role in the formation of pharmacologically relevant structures (Vasileva et al., 2018). Similarly, microwave-assisted synthesis techniques have been applied to generate hybrid molecules containing Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, further highlighting the compound's utility in creating biologically active molecules with potential antimicrobial activities (Başoğlu et al., 2013).

Biological Activities

Research has also focused on the biological activities of compounds synthesized from or related to Ethyl 4-(6-bromo-4-oxothiochromen-3-yl)piperazine-1-carboxylate. For example, certain derivatives have shown promising antimicrobial, antilipase, and antiurease activities, emphasizing the compound's potential in developing new therapeutic agents (Başoğlu et al., 2013). Additionally, the synthesis of novel fluoroquinolone derivatives from related piperazine compounds and their in vitro evaluation against Mycobacterium tuberculosis suggest the potential for developing new treatments for bacterial infections (Shindikar & Viswanathan, 2005).

Anticancer Potential

Some derivatives synthesized from Ethyl 4-(6-bromo-4-oxothiochromen-3-yl)piperazine-1-carboxylate have been investigated for their anticancer properties. For instance, 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives exhibited antiproliferative effects against various human cancer cell lines, indicating the compound's relevance in cancer research and potential for therapeutic applications (Mallesha et al., 2012).